Cas no 1851701-30-8 (3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile)

• Product Name: 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile
• CAS No: 1851701-30-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6223030
• PubChem ID: 165873069
• Update Time: 2025-10-29

3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1109720
• 1851701-30-8
• 3-[2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile
• 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile

• Inchi： 1S/C10H13N3O2/c11-4-2-7-15-8-6-13-5-1-3-9(12)10(13)14/h1,3,5H,2,6-8,12H2
• InChI Key： KUEDTCVAOAEONB-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile

3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile (CAS No. 1851701-30-8): A Comprehensive Overview

3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile (CAS No. 1851701-30-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile is composed of a pyridine ring with an amino and keto group, linked to an ethoxy and propanenitrile moiety. This intricate arrangement confers the molecule with a combination of hydrophilic and hydrophobic properties, making it an attractive candidate for various biological assays and drug development initiatives.

Recent research has highlighted the potential of 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile could be a valuable therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The pharmacokinetic properties of 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which supports its potential use as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile has also been explored as a tool for understanding fundamental biological processes. For example, researchers at the University of California have used this compound to investigate the role of specific enzymes in cellular signaling pathways. The insights gained from these studies could lead to the development of new targets for drug discovery.

In conclusion, 3-[2-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)ethoxy]propanenitrile (CAS No. 1851701--------  8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this compound, solidifying its importance in the field of medicinal chemistry and pharmaceutical sciences.